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Compound of Interest

Compound Name: Pht-val-OH
CAS No.: 6306-54-3
Cat. No.: B554704

Get Quote

\ J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical
properties of N-Phthaloyl-L-valine, detailed experimental protocols for its synthesis, and an
exploration of its potential biological significance through related signaling pathways.

Core Data Presentation

Quantitative data for N-Phthaloyl-L-valine is summarized in the table below for ease of
reference and comparison.
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Parameter

Value

Molecular Formula

C13H13NO4[1]

Molecular Weight

247.25 g/mol [1]

Alternate Molecular Weight

247.24 g/mol [2]

CAS Number 6306-54-3[1]
Appearance White solid powder[2]
Purity > 98% (Assay)[2]
Density 1.353 g/cm3[2]

Storage Conditions

2-8 °C[2]

Experimental Protocols

Synthesis of N-Phthaloyl-L-valine via Thermal

Condensation

This protocol details a common method for the synthesis of N-Phthaloyl-L-valine through the

condensation of L-valine with phthalic anhydride.

Materials:

L-valine

Phthalic anhydride

Glacial acetic acid

Water

Ethanol (for recrystallization)

Procedure:
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e A mixture of 1 gram (6.75 mmol) of phthalic anhydride and an equimolar amount of L-valine
(0.7969, 6.8 mmol) is prepared.[3]

e The mixture is refluxed in 15 mL of glacial acetic acid for 2 hours.[3]

e The reaction mixture is then filtered while hot.

e The solvent (glacial acetic acid) is evaporated from the filtrate.

e The resulting solid is separated by filtration to obtain crude N-Phthaloyl-L-valine.[3]

e The crude product is then recrystallized from ethanol to yield the purified compound.[3]

Characterization of N-Phthaloyl-L-valine

Post-synthesis, the identity and purity of N-Phthaloyl-L-valine are typically confirmed using
various analytical techniques. While a specific protocol for the molecular weight determination
of N-Phthaloyl-L-valine was not detailed in the searched literature, standard methods include:

o Mass Spectrometry (MS): This technique is used to determine the molecular weight of the
compound by ionizing it and measuring its mass-to-charge ratio. The resulting mass
spectrum would show a molecular ion peak corresponding to the calculated molecular weight
of N-Phthaloyl-L-valine.

« Infrared (IR) Spectroscopy: IR spectroscopy can confirm the presence of key functional
groups in the synthesized molecule, such as the carbonyl groups of the phthalimide and the
carboxylic acid.

» Nuclear Magnetic Resonance (NMR) Spectroscopy: *H-NMR and 3C-NMR spectroscopy
provide detailed information about the structure of the molecule, confirming the connectivity
of atoms and the successful formation of the N-Phthaloyl derivative.

Mandatory Visualizations
Logical Workflow for Synthesis
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Synthesis Workflow of N-Phthaloyl-L-valine
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Caption: Synthesis workflow for N-Phthaloyl-L-valine.

Potential Signaling Pathway Involvement

While specific signaling pathways for N-Phthaloyl-L-valine are not extensively documented, its
structural component, L-valine, is a branched-chain amino acid (BCAA) known to play a role in
crucial cellular signaling pathways, particularly the mTOR pathway which is a central regulator
of cell growth and protein synthesis.[4][5] The phthaloyl group may modulate the interaction of
the valine moiety with these pathways.
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L-valine and the mTOR Signaling Pathway
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Caption: L-valine's role in the mTOR signaling pathway.

Biological Context and Potential Applications

N-Phthaloyl-L-valine is a derivative of the essential amino acid L-valine, where the amino group
is protected by a phthaloyl group. This protection strategy is frequently employed in peptide
synthesis. The biological activities of N-phthaloylated amino acids are an area of research
interest. Some studies have investigated the antimicrobial activity of N-phthalimide derivatives
of various amino acids.[6]

The parent molecule, L-valine, is crucial for protein synthesis, muscle metabolism, and tissue
repair.[5] It is involved in metabolic health and can influence key signaling pathways that
regulate cellular growth and function.[4][5] The introduction of the phthaloyl group alters the
physicochemical properties of L-valine, such as its lipophilicity, which could in turn modify its
biological activity, bioavailability, and interaction with cellular targets. Further research is
necessary to fully elucidate the specific biological roles and potential therapeutic applications of
N-Phthaloyl-L-valine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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